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Compound of Interest

Compound Name: 1-Pyrenebutanol

Cat. No.: B1224789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 1-
Pyrenebutanol, a fluorescent organic building block utilized in various research applications,

including the synthesis of labeled nanoparticles and as a substrate in enzymatic studies.[1]

Due to its hazardous nature, a thorough understanding of its properties and associated risks is

crucial for ensuring laboratory safety.

Chemical and Physical Properties
1-Pyrenebutanol is a yellow-tan powder that is not readily soluble in water.[2] Its key physical

and chemical properties are summarized below.
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Property Value Source

Molecular Formula C20H18O [3][4][5]

Molecular Weight 274.36 g/mol [1][6]

Appearance
White to light yellow or yellow-

tan solid/powder
[1][2][7]

Melting Point 80-83 °C (lit.) [1][7][8]

Boiling Point 488.4 ± 24.0 °C (Predicted) [1][7][8]

Density 1.217 ± 0.06 g/cm3 (Predicted) [1][7][8]

Flash Point 205.4 °C [8]

Solubility Does not mix well with water [2]

Hazard Identification and Classification
1-Pyrenebutanol is classified as a hazardous substance.[2] It is an irritant that can affect the

eyes, skin, and respiratory system.[2][3]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation

Sources:[1][3][4]
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Toxicological Information
While no significant acute toxicological data has been identified in the literature, 1-
Pyrenebutanol is known to pose several health risks.[2]

Inhalation: Can cause respiratory irritation.[2][3] Individuals with pre-existing respiratory

conditions may be more susceptible to its effects.[2] Long-term exposure may lead to airway

diseases.[2]

Skin Contact: Causes skin irritation and can provoke inflammation upon contact.[2][3] It may

worsen pre-existing dermatitis.[2] Entry into the bloodstream through cuts or abrasions could

lead to systemic injury.[2]

Eye Contact: Causes serious eye irritation and potential damage.[2][3]

Ingestion: While not classified as harmful by ingestion, it may still be detrimental to health,

particularly for individuals with pre-existing organ damage.[2]

Chronic Health Effects: There is limited evidence suggesting that repeated or long-term

occupational exposure may result in cumulative health effects.[2] Asthma-like symptoms,

potentially due to reactive airways dysfunction syndrome (RADS), may persist for an

extended period after exposure ceases.[2]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 1-Pyrenebutanol to minimize

exposure and ensure a safe laboratory environment.

A risk assessment should be conducted to determine the appropriate controls and PPE. The

following are general recommendations:

Ventilation: Use in a well-ventilated area.[2] For procedures that may generate dust, a fume

hood is recommended.

Personal Protective Equipment:

Eye Protection: Safety glasses or goggles are essential.[2]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[2]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

dust mask or higher is recommended.

Skin and Body Protection: A lab coat or other protective clothing should be worn.[2]

Avoid all personal contact, including inhalation of dust.[2]

Do not eat, drink, or smoke in areas where 1-Pyrenebutanol is handled or stored.[2]

Wash hands thoroughly with soap and water after handling.[2]

Keep containers securely sealed when not in use.[2]

Avoid physical damage to containers.[2]

Contaminated work clothes should be laundered separately before reuse.[2]

Store in original, clearly labeled containers.[2]

Keep containers in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials, such as oxidizing agents (e.g., nitrates, oxidizing

acids, chlorine bleaches), as ignition may occur.[2]

Protect containers from physical damage and inspect them regularly for leaks.[2]

Emergency and First Aid Procedures
In the event of exposure or a spill, immediate action is necessary.
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Exposure Route First Aid Measures

Inhalation
Move the affected person to fresh air. If

breathing is difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.

Source:[2]

Minor Spills:

Clean up spills immediately.[2]

Avoid breathing dust and contact with skin and eyes.[2]

Wear appropriate PPE.[2]

Use dry clean-up procedures and avoid generating dust.[2]

Sweep, shovel, or vacuum the spilled material into a clean, dry, sealable, and labeled

container for disposal.[2]

Major Spills:

Evacuate the area and advise personnel of the moderate hazard.[2]

Alert emergency responders.[2]
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Prevent the spillage from entering drains or waterways.[2]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 1-Pyrenebutanol in
a research setting.

1. Planning & Risk Assessment

2. Engineering Controls & PPE Setup

Identify Hazards

3. Chemical Retrieval & Preparation

Verify Controls

4. Experimental Procedure

Handle with Care

5. Decontamination & Waste Disposal

Segregate Waste

Emergency Procedures

In case of spill/exposure

6. Post-Experiment Cleanup & Storage

Clean Work Area

Click to download full resolution via product page

Caption: A workflow for the safe handling of 1-Pyrenebutanol.
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Disposal Considerations
Dispose of 1-Pyrenebutanol and its containers in accordance with local, state, and federal

regulations. Do not discharge into sewers or waterways.[2]

Incompatible Materials
Avoid contact with strong oxidizing agents to prevent the risk of ignition.[2]

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a formal safety assessment or the information provided in a Safety Data Sheet

(SDS). Always consult the SDS for 1-Pyrenebutanol from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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